Cas no 1245649-69-7 (Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245649-69-7
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 1035141
• PubChem ID: 71304236
• Update Time: 2025-04-20

Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(3-propan-2-ylphenyl)-1,2,4-triazole-3-carboxylate
• AK130063
• ethyl 1-(3-isopropylphenyl)-1H-[1,2,4]TRIAZOLE-3-carboxylate
• KB-251829
• KB-50636
• 1245649-69-7
• Ethyl 1-[3-(propan-2-yl)phenyl]-1H-1,2,4-triazole-3-carboxylate
• Ethyl1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
• DB-254651
• DTXSID30745199

• MDL： MFCD13195264
• Inchi： 1S/C14H17N3O2/c1-4-19-14(18)13-15-9-17(16-13)12-7-5-6-11(8-12)10(2)3/h5-10H,4H2,1-3H3
• InChI Key： RQGLCIJXGJKWGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2=CC=CC(=C2)C(C)C)N=1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57Ų